Nepafenac-d5
Nepafenac-d5
Nepafenac-d5 is intended for use as an internal standard for the quantification of nepafenac by GC- or LC-MS. Nepafenac is a prodrug form of amfenac, a non-steroidal anti-inflammatory drug (NSAID) and an inhibitor of COX-1 and COX-2.1 Nepafenac is an inhibitor of prostaglandin (PG) synthase 1 (IC50 = 64.3 µM) that inhibits the production of PGs in isolated rabbit iris/ciliary body. It also reduces protein and PGE2 accumulation in a rabbit model of acute ocular inflammation when applied topically at a concentration of 0.1% prior to paracentesis. Formulations containing nepafenac have been used in the treatment of pain and inflammation associated with cataract surgery.
Nepafenac D5 is the deuterium labeled Nepafenac, which is a selective COX-2 inhibitor.
Nepafenac D5 is the deuterium labeled Nepafenac, which is a selective COX-2 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1246814-53-8
VCID:
VC0002292
InChI:
InChI=1S/C15H14N2O2/c16-13(18)9-11-7-4-8-12(14(11)17)15(19)10-5-2-1-3-6-10/h1-8H,9,17H2,(H2,16,18)/i1D,2D,3D,5D,6D
SMILES:
C1=CC=C(C=C1)C(=O)C2=CC=CC(=C2N)CC(=O)N
Molecular Formula:
C15H9D5N2O2
Molecular Weight:
259.31
Nepafenac-d5
CAS No.: 1246814-53-8
Cat. No.: VC0002292
Molecular Formula: C15H9D5N2O2
Molecular Weight: 259.31
* For research use only. Not for human or veterinary use.
Specification
| Description | Nepafenac-d5 is intended for use as an internal standard for the quantification of nepafenac by GC- or LC-MS. Nepafenac is a prodrug form of amfenac, a non-steroidal anti-inflammatory drug (NSAID) and an inhibitor of COX-1 and COX-2.1 Nepafenac is an inhibitor of prostaglandin (PG) synthase 1 (IC50 = 64.3 µM) that inhibits the production of PGs in isolated rabbit iris/ciliary body. It also reduces protein and PGE2 accumulation in a rabbit model of acute ocular inflammation when applied topically at a concentration of 0.1% prior to paracentesis. Formulations containing nepafenac have been used in the treatment of pain and inflammation associated with cataract surgery. Nepafenac D5 is the deuterium labeled Nepafenac, which is a selective COX-2 inhibitor. |
|---|---|
| CAS No. | 1246814-53-8 |
| Molecular Formula | C15H9D5N2O2 |
| Molecular Weight | 259.31 |
| IUPAC Name | 2-[2-amino-3-(2,3,4,5,6-pentadeuteriobenzoyl)phenyl]acetamide |
| Standard InChI | InChI=1S/C15H14N2O2/c16-13(18)9-11-7-4-8-12(14(11)17)15(19)10-5-2-1-3-6-10/h1-8H,9,17H2,(H2,16,18)/i1D,2D,3D,5D,6D |
| SMILES | C1=CC=C(C=C1)C(=O)C2=CC=CC(=C2N)CC(=O)N |
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